Cas no 111974-39-1 (Ethyl 4-ethoxy-6-methylpyridine-3-carboxylate)
111974-39-1 structure
Product Name:Ethyl 4-ethoxy-6-methylpyridine-3-carboxylate
CAS No:111974-39-1
MF:C11H15NO3
MW:209.241703271866
CID:129482
PubChem ID:45094185
Update Time:2025-04-19
Ethyl 4-ethoxy-6-methylpyridine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 4-ethoxy-6-methylpyridine-3-carboxylate
- 3-Pyridinecarboxylicacid, 4-ethoxy-6-methyl-, ethyl ester
- 4-Ethoxy-6-methyl-3-pyridinecarboxylic acid ethyl ester
- 3-Pyridinecarboxylicacid,4-ethoxy-6-methyl-,ethylester(9CI)
- ethyl 4-ethoxy-6-methylnicotinate
- FT-0718749
- DTXSID60667259
- 111974-39-1
-
- Inchi: 1S/C11H15NO3/c1-4-14-10-6-8(3)12-7-9(10)11(13)15-5-2/h6-7H,4-5H2,1-3H3
- InChI Key: XWGXVPBKJNOPGR-UHFFFAOYSA-N
- SMILES: O(CC)C1=CC(C)=NC=C1C(=O)OCC
Computed Properties
- Exact Mass: 209.105
- Monoisotopic Mass: 209.105
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 48.4A^2
- XLogP3: 1.8
Experimental Properties
- Density: 1.079
- Boiling Point: 299 ºC
- Flash Point: 134 ºC
- PSA: 48.42000
- LogP: 1.96540
Ethyl 4-ethoxy-6-methylpyridine-3-carboxylate Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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